Cas no 1806735-45-4 (5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1806735-45-4
• MF: C₇H₅F₃INO₂
• MW: 319.01978468895
• CID: 4815401
• Update Time: 2025-10-31

5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3INO2/c1-3-2-4(13)6(12-5(3)11)14-7(8,9)10/h2,13H,1H3
• InChI Key： FSHWUHVJSXFNID-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C(=N1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 3.1
• Topological Polar Surface Area: 42.4

Additional information on 5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine

5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine, with the CAS registry number 1806735-45-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its unique structural features, which include a pyridine ring substituted with hydroxyl, iodo, methyl, and trifluoromethoxy groups. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound, particularly through the use of palladium-catalyzed cross-coupling reactions. These methods not only enhance the yield but also improve the stereochemical control of the product, which is critical for its application in drug discovery and materials science.

In terms of applications, 5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine has been extensively studied for its potential in medicinal chemistry. The compound exhibits promising biological activity, particularly as a modulator of key enzyme targets associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent research has highlighted its ability to inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is linked to cognitive decline in Alzheimer's patients. This finding underscores the compound's potential as a lead molecule for developing novel therapeutic agents.

Beyond its medicinal applications, this compound has also found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of advanced materials for flexible electronics and photovoltaic devices. Recent studies have demonstrated that incorporating 5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine into polymer frameworks can significantly enhance charge transport properties, paving the way for next-generation electronic devices.

The trifluoromethoxy group present in this compound plays a pivotal role in modulating its chemical reactivity and stability. This group contributes to the molecule's high lipophilicity, which is essential for its bioavailability when used as a drug candidate. Additionally, the iodo substituent enhances the molecule's radiopharmaceutical potential, making it a promising candidate for use in diagnostic imaging techniques such as positron emission tomography (PET). Recent advancements in radiochemistry have further expanded its utility in this domain.

In conclusion, 5-Hydroxy-2-iodo-3-methyl-6-(trifluoromethoxy)pyridine represents a versatile and multifaceted compound with significant implications across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and innovative applications, positions it as a key player in both academic research and industrial development. As ongoing research continues to uncover new avenues for its use, this compound is poised to make even greater contributions to the advancement of science and technology.